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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 4-Ethylbenzophenone is critical to ensure laboratory safety, protect the

environment, and maintain regulatory compliance. This compound is recognized as a

hazardous substance due to its potential for skin irritation and its toxicity to aquatic life with

long-lasting effects.[1][2] Adherence to established protocols for hazardous waste management

is therefore mandatory. This guide provides a comprehensive overview of the necessary

procedures for the safe handling and disposal of 4-Ethylbenzophenone in a laboratory setting.

Key Data for Disposal of 4-Ethylbenzophenone
While specific quantitative disposal limits for 4-Ethylbenzophenone are not uniformly

established across all regulatory bodies, the following table summarizes essential data for its

classification and management as hazardous waste. It is crucial to consult your institution's

Environmental Health and Safety (EHS) department and local regulations for specific

requirements.
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Parameter Value/Information Source

Chemical Formula C₁₅H₁₄O [1]

CAS Number 18220-90-1 [1]

Hazard Class
Skin Irritant, Aquatic Hazard

(long-term)
[1][2]

RCRA Hazardous Waste

Characterization

Likely falls under

"characteristic" wastes due to

toxicity. A specific RCRA waste

code is not explicitly assigned

to 4-Ethylbenzophenone.

However, based on its

properties, it may be classified

under a generic code for toxic

organic compounds if it meets

the toxicity characteristic

leaching procedure (TCLP)

criteria. The generator of the

waste is responsible for this

determination.[3][4][5][6]

EPA Regulations

CERCLA Reportable Quantity

(RQ)

4-Ethylbenzophenone is not

specifically listed with a

reportable quantity in

CERCLA's tables. For unlisted

hazardous substances that

exhibit hazardous

characteristics (such as

toxicity), the default RQ is 100

pounds (45.4 kg).[7][8] Any

release of this quantity or more

within a 24-hour period must

be reported to the National

Response Center.

[7]

Container Compatibility High-density polyethylene

(HDPE), glass, or other

General Laboratory Safety

Guidelines
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chemically resistant containers

are recommended. Avoid using

containers that may be

degraded by aromatic ketones.

Disposal Method

Incineration by a licensed

hazardous waste disposal

facility is the preferred method.

Landfill disposal is highly

restricted for untreated

hazardous organic waste.[9]

EPA Regulations

Detailed Disposal Protocol
The following step-by-step protocol outlines the proper procedure for the disposal of 4-
Ethylbenzophenone from a laboratory setting. This protocol is based on general principles of

hazardous waste management and should be adapted to comply with institutional and local

regulations.

1. Waste Identification and Characterization:

All waste containing 4-Ethylbenzophenone must be classified as hazardous waste.
This includes pure, unused 4-Ethylbenzophenone, reaction mixtures, contaminated
labware (e.g., gloves, weighing paper, pipette tips), and solutions.

2. Personal Protective Equipment (PPE):

Before handling waste, ensure appropriate PPE is worn, including:
Chemical-resistant gloves (e.g., nitrile).
Safety goggles or a face shield.
A laboratory coat.

3. Waste Segregation and Collection:

Collect 4-Ethylbenzophenone waste in a dedicated, properly labeled hazardous waste
container.
Do not mix with incompatible waste streams. Aromatic ketones should not be mixed with
strong oxidizing agents or strong bases.
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Solid waste (e.g., contaminated gloves, paper towels) should be collected separately from
liquid waste.

4. Container Selection and Labeling:

Use a container made of a compatible material, such as amber glass or high-density
polyethylene (HDPE), with a tightly sealing lid.
The container must be clearly labeled with:
The words "Hazardous Waste."
The full chemical name: "4-Ethylbenzophenone."
The concentration or percentage of 4-Ethylbenzophenone in the waste.
The accumulation start date (the date the first drop of waste was added).
The hazard characteristics (e.g., "Toxic," "Irritant").

5. Waste Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.
The SAA should be at or near the point of generation and under the control of the operator of
the process generating the waste.
Ensure secondary containment is in place to capture any potential leaks or spills.
Keep the waste container closed at all times except when adding waste.

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.
Provide them with accurate information about the waste composition and volume.
Do not exceed the storage time limits for hazardous waste as defined by your institution and
local regulations.

7. Spill and Emergency Procedures:

In the event of a spill, immediately alert personnel in the area.
Wearing appropriate PPE, contain the spill using an absorbent material suitable for organic
compounds.
Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container.
Clean the spill area thoroughly.
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For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-
Ethylbenzophenone.

4-Ethylbenzophenone Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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